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Compound of Interest

Compound Name: Phthaloyl-L-isoleucine

Cat. No.: B554707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of Phthaloyl-L-isoleucine. This derivative of the essential amino acid L-

isoleucine serves as a critical building block in peptide synthesis and plays a significant role in

the development of novel therapeutics.[1][2] Its unique structural features contribute to the

stability and efficacy of bioactive molecules.[1]

Chemical Properties
Phthaloyl-L-isoleucine is a white crystalline powder.[1] Its chemical and physical properties

are summarized in the table below, providing key data for laboratory and research applications.
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Property Value Source

Molecular Formula C₁₄H₁₅NO₄ [1][3][4]

Molecular Weight 261.27 g/mol [1][3]

CAS Number 29588-88-3 [1][3]

Appearance White crystalline powder [1]

Melting Point 118 - 122 °C [1]

Purity ≥ 97% (HPLC) [1]

Optical Rotation
[α]²⁰/D = -48 ± 1° (c=1.997 in

EtOH)
[1]

Synonyms Pht-L-Ile-OH [1]

Chemical Structure
Phthaloyl-L-isoleucine is a derivative of L-isoleucine, an essential amino acid.[2] The

structure is characterized by a phthaloyl group attached to the alpha-amino group of L-

isoleucine. This phthaloyl group acts as a protecting group in peptide synthesis, preventing the

amino group from participating in unwanted side reactions.[1] The core L-isoleucine structure

maintains its specific stereochemistry, which is crucial for its biological activity and its role in

forming precise peptide bonds.[1] The unique dioxoisoindole structure of the phthaloyl group

allows for specific interactions with target biomolecules, making it a valuable tool in medicinal

chemistry.[1]

The IUPAC name for the L-isomer is (2S,3S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-

methylpentanoic acid.

Experimental Protocols
The synthesis of phthaloyl amino acids can be achieved through several methods. A common

approach involves the reaction of the amino acid with phthalic anhydride. Milder conditions can

be achieved using N-carboethoxy phthalimide.[5][6]
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This protocol describes a general method for the N-phthaloylation of L-isoleucine.

Materials:

L-isoleucine

Phthalic anhydride

Triethylamine (as a base, optional in some protocols)

Toluene (or another suitable high-boiling solvent)

Hydrochloric acid (for acidification)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

A mixture of L-isoleucine and an equimolar amount of phthalic anhydride is suspended in a

suitable solvent like toluene.[7]

In some protocols, a catalytic amount of a base like triethylamine is added.[7]

The mixture is heated to reflux, and the water formed during the reaction is removed, often

using a Dean-Stark apparatus.[7]

The reaction is monitored for completion (e.g., by thin-layer chromatography).

After completion, the solvent is removed under reduced pressure.

The residue is dissolved in an aqueous basic solution (e.g., sodium bicarbonate solution).

The aqueous solution is washed with an organic solvent (e.g., ether) to remove any

unreacted phthalic anhydride.

The aqueous layer is then acidified with hydrochloric acid to precipitate the Phthaloyl-L-
isoleucine.
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The crude product is collected by filtration, washed with cold water, and dried.

Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,

aqueous ethanol).

Below is a diagram illustrating the general workflow for the synthesis and purification of

Phthaloyl-L-isoleucine.
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Caption: General workflow for the synthesis of Phthaloyl-L-isoleucine.

Role in Peptide Synthesis and Drug Development
Phthaloyl-L-isoleucine is a valuable compound in the fields of pharmaceuticals and

biochemistry.[1] It is particularly important as a building block in peptide synthesis and as a

protective group in organic synthesis.[1]

Peptide Synthesis: It serves as a crucial component in the synthesis of peptides, enhancing

the efficiency of creating complex molecules for pharmaceutical applications.[1] The

phthaloyl group protects the amino terminus of isoleucine, allowing for the controlled,

stepwise addition of other amino acids to form a peptide chain.

Drug Development: This compound plays a key role in the development of new drugs,

especially in the design of peptide-based therapeutics that target specific biological

pathways.[1] Its ability to stabilize peptide bonds is essential in developing various bioactive

molecules, which can enhance the efficacy of drug formulations.[1]

Biochemical Research: Researchers utilize Phthaloyl-L-isoleucine to study protein

interactions and enzyme activities, which provides insights into cellular mechanisms and

potential therapeutic targets.[1]
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The following diagram illustrates the role of Phthaloyl-L-isoleucine as a protected amino acid

in the broader context of developing peptide-based drugs.
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Caption: Conceptual diagram of Phthaloyl-L-isoleucine's role in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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